Cas no 64396-97-0 (Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, (1S,3S)-)

• Product Name: Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, (1S,3S)-
• CAS No: 64396-97-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 499900
• PubChem ID: 239867
• Update Time: 2025-04-19

Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, (1S,3S)-
• 2-((1S,3S)-3-Acetyl-2,2-dimethylcyclobutyl)-acetic acid
• 2-((1S,3S)-3-ACETYL-2,2-DIMETHYLCYCLOBUTYL)ACETIC ACID,
• (+)-cis-Pinonic acid
• Cyclobutaneaceticacid, 3-acetyl-2,2-dimethyl-, (1S-cis)-
• AKOS006281605
• 61826-55-9
• SCHEMBL4905385
• cis-DL-Pinonic acid
• W12011
• 2-[(1S,3S)-3-acetyl-2,2-dimethylcyclobutyl]acetic acid
• 17879-35-5
• cis-Pinonic acid
• 2-((1S,3S)-3-Acetyl-2,2-dimethylcyclobutyl)-aceticacid
• NSC-45643
• cis-3-Acetyl-2,2-dimethylcyclobutaneacetic acid
• 2-((1S,3S)-3-Acetyl-2,2-dimethylcyclobutyl)acetic acid
• PINONIC ACID, CIS (DL)
• (1s,3s)-(+)-cis-3-acetyl-2,2-dimethylcyclobutaneacetic acid
• D86181
• 64396-97-0
• MFCD00001327
• NSC45643
• DB-201952

• Inchi： 1S/C10H16O3/c1-6(11)8-4-7(5-9(12)13)10(8,2)3/h7-8H,4-5H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： SIZDUQQDBXJXLQ-JGVFFNPUSA-N
• SMILES： O=C(C)[C@H]1C[C@@H](CC(=O)O)C1(C)C

Computed Properties

• Exact Mass: 184.11
• Monoisotopic Mass: 184.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Solid
• Density: 1.065
• Melting Point: 104-107℃
• Boiling Point: 305.2°C at 760 mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.465
• PSA: 54.37000
• LogP: 1.71240